2-(5-Bromo-2-methylphenyl)acetonitrile

• IUPAC Name: 2-(5-bromo-2-methylphenyl)acetonitrile
• InChI: InChI=1S/C9H8BrN/c1-7-2-3-9(10)6-8(7)4-5-11/h2-3,6H,4H2,1H3
• InChI Key: CNMZUCWQQWFUML-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Br)CC#N
• Molecular Formula: C9H8BrN
• Molecular Weight: 210.07 g/mol
• CAS RN: 1231244-85-1

Description

2-(5-Bromo-2-methylphenyl)acetonitrile, also known as 5-bromo-2-methylbenzonitrile, is a chemical compound with the molecular formula C9H7BrN. It is an important intermediate in the synthesis of various organic compounds. The compound is of interest to the scientific community due to its potential applications in the fields of medicinal chemistry and synthetic organic chemistry.

Scientific Research Applications

Liquid-Crystalline Properties

Research on methyl-tri-n-decylphosphonium salts in acetonitrile demonstrates unique liquid-crystalline properties, indicating potential applications in structural studies using NMR spectroscopy due to their dual thermotropic-lyotropic behavior and relatively low order parameter (Gowda et al., 2004).

Photochemistry and Photolysis

Studies on the photochemistry of azirines in acetonitrile reveal insights into the formation of new compounds upon irradiation, highlighting the role of acetonitrile in facilitating photolysis reactions that yield heterocycles and ylides, supporting its use in photochemical synthesis (Zhang et al., 2014).

Nucleophilic Substitution Reactions

Research involving the nucleophilic substitution reactions of halogenated compounds in acetonitrile suggests potential applications in the synthesis of various organic molecules. For example, the reaction of 2-bromobenzaldehyde with hydrogen cyanide produces compounds with specific bonding configurations, indicating acetonitrile's utility in facilitating such chemical transformations (Betz et al., 2007).

Photochromism Studies

Acetonitrile's role in the study of photochromic diarylethenes demonstrates its application in photochromism research. The solvent supports the study of color changes under UV light, indicating its importance in materials science for developing responsive materials (Tang et al., 2016).

Polymer Synthesis

In polymer chemistry, acetonitrile is used in radical polymerization processes, as demonstrated by its use in facilitating single electron transfer living radical polymerization (SET-LRP). This expands the scope of polymer synthesis techniques, showing acetonitrile's versatility in creating polymers with high functionality (Enayati et al., 2016).